N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H20N4O3/c24-19(20-13-16-7-4-12-25-16)23-10-8-15(9-11-23)18-21-17(22-26-18)14-5-2-1-3-6-14/h1-7,12,15H,8-11,13H2,(H,20,24)
• InChI Key: KTBCHLIXESKSLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC=CC=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide, also known as FPOP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. FPOP is a small molecule that can be synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide modifies proteins by reacting with solvent-accessible amino acid residues, such as histidine, methionine, and tyrosine, under oxidative conditions. This compound generates hydroxyl radicals, which react with the amino acid residues and introduce a covalent modification. The modification can be detected by mass spectrometry, which allows the identification of the modified residues and the site-specific mapping of protein-protein interactions.
Biochemical and Physiological Effects
This compound can induce oxidative modifications in proteins, which can affect their biochemical and physiological functions. This compound can induce protein unfolding, aggregation, and degradation, which can affect protein stability and activity. This compound can also induce protein-protein interactions, which can affect signaling pathways and cellular functions. The biochemical and physiological effects of this compound depend on the protein target and the site of modification.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide has several advantages for lab experiments, such as the site-specificity of the modification, the compatibility with native conditions, and the sensitivity of detection. This compound can also be used for high-throughput analysis, which allows the screening of protein-ligand interactions and protein-protein interactions. However, this compound has some limitations, such as the potential for non-specific modifications, the requirement for oxidative conditions, and the potential for protein damage and loss of activity.

Future Directions

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide has opened up new avenues for scientific research, and there are many future directions for its application. One direction is the development of new this compound derivatives that can modify different amino acid residues and introduce different types of modifications. Another direction is the integration of this compound with other techniques, such as NMR spectroscopy and X-ray crystallography, to obtain complementary information on protein structure and dynamics. Another direction is the application of this compound in drug discovery, where it can be used to screen for protein-ligand interactions and identify new drug targets. Overall, this compound has great potential for advancing our understanding of protein structure and function, and its future applications are promising.
Conclusion
In conclusion, this compound is a small molecule that has gained significant attention in scientific research due to its unique properties. This compound can be synthesized using various methods, and its mechanism of action has been studied in detail. This compound has been extensively used in scientific research, and its applications range from structural biology to drug discovery. This compound has several advantages for lab experiments, but also has some limitations. The future directions for this compound research are promising, and this compound has great potential for advancing our understanding of protein structure and function.

Synthesis Methods

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide can be synthesized using various methods, such as the reaction of 2-(2-furylmethyl)-4-bromo-1-piperidinecarboxamide with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of a base. Another method involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid with 2-(2-furylmethyl)piperidine-1-carboxamide in the presence of a coupling agent. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.

Scientific Research Applications

N-(2-furylmethyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide has been extensively used in scientific research due to its unique properties. This compound can modify proteins in a site-specific manner under native conditions, which allows the study of protein structure, dynamics, and interactions. This compound can also be used to study protein-ligand interactions, protein-protein interactions, and protein folding. This compound has been applied in various fields, such as structural biology, proteomics, and drug discovery.